1-benzyl-3-(3-chlorophenyl)-1H-pyrazol-5-amine
Overview
Description
1-benzyl-3-(3-chlorophenyl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C16H14ClN3 and its molecular weight is 283.75 g/mol. The purity is usually 95%.
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Scientific Research Applications
Palladium-Catalyzed Asymmetric Allylic Amination
Palladium complexes containing chiral ferrocenyl pyrazole ligands effectively catalyze the reaction of 1,3-diphenylallylethyl carbonate with benzylamine. This process demonstrates the utility of pyrazole derivatives in asymmetric synthesis, achieving high enantioselectivity in the formation of secondary amines (Togni et al., 1996).
Rh(III)-Catalyzed C-H Amination
The Rh(III)-catalyzed intermolecular C-H amination of 1-aryl-1H-pyrazol-5(4H)-ones represents a significant advancement in the field of organic synthesis. This methodology enables the direct functionalization of aromatic compounds, showcasing the versatility of pyrazole derivatives in facilitating novel transformations (Wu et al., 2014).
Synthesis and Antimicrobial Activities
A series of novel triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties were synthesized. These compounds, derived from 1-phenyl-1H-pyrazol-3-yl derivatives, exhibited promising antimicrobial activities, highlighting the potential of pyrazole derivatives in developing new antimicrobial agents (Idrees et al., 2019).
Antitumor Potential
The synthesis of novel pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives demonstrated significant inhibitory effects on A549 lung cancer cell growth. This research underscores the potential of pyrazole derivatives in the development of new antitumor agents (Zhang et al., 2008).
Intramolecular C-H Insertion Reactions
The study of intramolecular C-H amination reactions of 1-aza-2-azoniaallene salts forming pyrazolines demonstrates the chemical versatility of pyrazole derivatives. This reaction pathway offers a new avenue for the synthesis of heterocyclic compounds, contributing to the field of organic chemistry (Hong et al., 2015).
Properties
IUPAC Name |
2-benzyl-5-(3-chlorophenyl)pyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3/c17-14-8-4-7-13(9-14)15-10-16(18)20(19-15)11-12-5-2-1-3-6-12/h1-10H,11,18H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOUNSTPNVIQOLP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=CC(=N2)C3=CC(=CC=C3)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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